Cas no 1795085-50-5 (5-fluoro-2-methyl-N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide)

• Product Name: 5-fluoro-2-methyl-N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide
• CAS No: 1795085-50-5
• MF: C₁₆H₁₉FN₄O₃S
• MW: 366.410465478897
• CID: 5368566
• Update Time: 2025-10-28

5-fluoro-2-methyl-N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-methyl-N-[(4-morpholin-4-ylpyrimidin-2-yl)methyl]benzenesulfonamide
• 5-fluoro-2-methyl-N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide

• Inchi： 1S/C16H19FN4O3S/c1-12-2-3-13(17)10-14(12)25(22,23)19-11-15-18-5-4-16(20-15)21-6-8-24-9-7-21/h2-5,10,19H,6-9,11H2,1H3
• InChI Key： DMXBURBJHNMESJ-UHFFFAOYSA-N
• SMILES： C1(S(NCC2=NC=CC(N3CCOCC3)=N2)(=O)=O)=CC(F)=CC=C1C

Computed Properties

• Exact Mass: 366.116
• Monoisotopic Mass: 366.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.8A^2

Additional information on 5-fluoro-2-methyl-N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide

5-Fluoro-2-methyl-N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide: A Comprehensive Overview

The compound with CAS No. 1795085-50-5, commonly referred to as 5-fluoro-2-methyl-N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide, has garnered significant attention in the field of medicinal chemistry and pharmacology due to its unique structural features and promising biological activities. This compound belongs to the class of sulfonamides, which are widely explored for their potential in drug development, particularly in the treatment of various diseases such as cancer, inflammation, and infectious disorders.

Structural Analysis and Synthesis

The molecular structure of 5-fluoro-2-methyl-N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide is characterized by a benzene ring substituted with a fluoro group at position 5, a methyl group at position 2, and a sulfonamide group at position 1. The sulfonamide moiety is further connected to a pyrimidine ring, which is substituted with a morpholine group at position 4. This complex structure suggests that the compound may exhibit diverse pharmacological activities due to the presence of multiple functional groups capable of interacting with various biological targets.

Recent studies have focused on optimizing the synthesis of this compound to enhance its stability and bioavailability. Researchers have employed advanced synthetic techniques, including microwave-assisted synthesis and catalytic cross-coupling reactions, to streamline the production process. These methods not only improve yield but also reduce the environmental impact associated with traditional synthetic approaches.

Pharmacological Properties and Mechanism of Action

5-fluoro-2-methyl-N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide has demonstrated potent inhibitory activity against several key enzymes involved in disease pathways. For instance, it has been shown to inhibit kinases such as Janus kinase (JAK) and mitogen-activated protein kinase (MAPK), which are critical regulators of immune responses and cellular proliferation. This makes it a potential candidate for treating autoimmune diseases and cancers.

Moreover, the compound exhibits anti-inflammatory properties by modulating the activity of cyclooxygenase (COX) enzymes. Recent in vivo studies have highlighted its ability to reduce inflammation in animal models of arthritis, suggesting its potential as a therapeutic agent for inflammatory disorders.

Clinical Applications and Research Progress

The clinical potential of 5-fluoro-2-methyl-N-{[4-(morpholin-4-y l)pyrimidin -2 - yl ] methyl } benzene -1 - sulfonamide is currently under investigation in preclinical trials. Researchers are exploring its efficacy in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Early results indicate that the compound may offer a safer profile compared to existing therapies due to its selective targeting of inflammatory pathways.

In oncology, this compound has shown promise in inhibiting tumor growth by targeting key signaling pathways involved in cancer progression. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells while sparing normal cells, which is a critical attribute for anticancer agents.

Toxicological Profile and Safety Considerations

Understanding the toxicological profile of 5-fluoro -2 - methyl - N -{ [4 -( morpholin -4 - yl ) pyrimidin -2 - yl ] methyl } benzene -1 - sulfonamide is essential for its safe use in therapeutic applications. Recent toxicity studies have revealed that the compound exhibits low acute toxicity in animal models, with no significant adverse effects observed at therapeutic doses.

Long-term toxicity studies are currently underway to assess its safety profile over extended periods. These studies are crucial for determining whether the compound can be administered chronically without causing cumulative toxicity or organ damage.

Future Directions and Research Opportunities

The future of 5-fluoro -2 - methyl - N -{ [4 -( morpholin -4 - yl ) pyrimidin -2 - yl ] methyl } benzene -1 - sulfonamide lies in further exploration of its therapeutic potential across diverse disease areas. Researchers are actively investigating its role in neurodegenerative diseases such as Alzheimer's disease, where inflammation plays a significant role in disease progression.

Additionally, there is growing interest in repurposing this compound for infectious diseases caused by pathogens such as bacteria and viruses. Its ability to modulate host immune responses could make it a valuable adjunct therapy in combating infections resistant to conventional treatments.

In conclusion, 5-fluoro -2 - methyl - N -{ [4 -( morpholin -4 - yl ) pyrimidin -2 - yl ] methyl } benzene -1 - sulfonamide, with CAS No. 1795085 – 50 – 5, represents a promising candidate for drug development due to its versatile pharmacological properties and favorable safety profile. As research continues to uncover new applications and mechanisms of action, this compound holds great potential for advancing medical therapeutics across multiple therapeutic areas.